Cas no 136471-78-8 (2-bromo-1,3,4,6,7,8-hexachlorooxanthrene)

• Product Name: 2-bromo-1,3,4,6,7,8-hexachlorooxanthrene
• CAS No: 136471-78-8
• MF: C₁₂HBrCl₆O₂
• MW: 469.757137060165
• CID: 1239570
• PubChem ID: 178334
• Update Time: 2025-04-20

2-bromo-1,3,4,6,7,8-hexachlorooxanthrene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1,3,4,6,7,8-hexachlorooxanthrene
• 2-bromo-1,3,4,6,7,8-hexachlorodibenzo-p-dioxin
• 136471-78-8
• 2-bromo,1,3,4,6,7,8-hexachloro-dibenzo-dioxin
• DTXSID80159808
• Dibenzo-p-dioxin, 2-bromo-1,3,4,6,7,8-hexachloro-
• GQDUGTJBPPRHNY-UHFFFAOYSA-N

• Inchi： 1S/C12HBrCl6O2/c13-4-6(16)9(19)12-11(7(4)17)20-3-1-2(14)5(15)8(18)10(3)21-12/h1H
• InChI Key： GQDUGTJBPPRHNY-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C2=C(C=1Cl)OC1C=C(C(=C(C=1O2)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 465.72933
• Monoisotopic Mass: 465.729
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.99
• Boiling Point: 518.1°C at 760 mmHg
• Flash Point: 267.1°C
• Refractive Index: 1.682
• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Dibenzo-p-dioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins Dibenzo-p-dioxins